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Compound of Interest

Compound Name: 4-Heptylaniline

CAS No.: 37529-27-4

Cat. No.: B1295431

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Heptylaniline, a substituted

aniline compound with applications in materials science and potential utility in proteomics

research. This document details its physicochemical properties, outlines a detailed

experimental protocol for its synthesis, and explores its applications, particularly as a precursor

for liquid crystals and a component in the design of chemical probes.

Physicochemical and Safety Data
Quantitative data for 4-Heptylaniline has been compiled from various sources to provide a

clear summary of its key properties.

Table 1: Physicochemical Properties of 4-Heptylaniline
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Property Value Source(s)

CAS Number 37529-27-4 [1][2]

Molecular Formula C₁₃H₂₁N [1][2]

Molecular Weight 191.31 g/mol [1][2]

Appearance
Colorless to yellow to orange

clear liquid
[3]

Density 0.91 g/mL at 25 °C [1]

Boiling Point 159 °C at 18 mmHg [1]

Refractive Index n20/D 1.52 [1]

Flash Point 113 °C (235.4 °F) - closed cup [1]

Assay ≥98% [1]

Table 2: Safety and Hazard Information
Hazard Statement GHS Classification Precautionary Codes

Causes skin irritation Skin Irrit. 2
P264, P280, P302+P352,

P332+P313, P362+P364

Causes serious eye irritation Eye Irrit. 2

P264, P280,

P305+P351+P338,

P337+P313

May cause respiratory irritation STOT SE 3

P261, P271, P304+P340,

P312, P403+P233, P405,

P501

Signal Word: Warning[1][2].

Synthesis of 4-Heptylaniline: A Representative
Experimental Protocol
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While a specific, detailed experimental protocol for the synthesis of 4-Heptylaniline is not

readily available in peer-reviewed literature, a common and effective method for the

preparation of 4-alkylanilines involves a two-step process: Friedel-Crafts acylation of a

protected aniline followed by reduction of the resulting ketone. The following protocol is a

representative procedure based on established methods for analogous compounds[4][5].

Step 1: Acetylation of Aniline to Acetanilide
To reduce the reactivity of the aniline and prevent side reactions during the Friedel-Crafts

acylation, the amino group is first protected as an acetamide[4].

Materials:

Aniline

Acetic anhydride

Concentrated hydrochloric acid

Sodium acetate

Water

Ethanol

Procedure:

In a flask, dissolve aniline in water and add concentrated hydrochloric acid to form aniline

hydrochloride.

To this solution, add acetic anhydride with swirling.

Immediately add a solution of sodium acetate in water to the mixture. Acetanilide will

precipitate.

Cool the mixture in an ice bath to maximize precipitation.

Collect the solid acetanilide by vacuum filtration and recrystallize from ethanol/water.
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Step 2: Friedel-Crafts Acylation of Acetanilide
The protected aniline, acetanilide, is then acylated at the para position with heptanoyl chloride.

Materials:

Acetanilide

Heptanoyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (DCM)

Hydrochloric acid (aqueous solution)

Sodium bicarbonate (aqueous solution)

Procedure:

Suspend anhydrous aluminum chloride in dry dichloromethane in a flask under an inert

atmosphere and cool in an ice bath.

Add heptanoyl chloride dropwise to the cooled suspension.

Add the prepared acetanilide portion-wise, maintaining the low temperature.

After the addition is complete, allow the reaction to warm to room temperature and stir until

completion (monitored by TLC).

Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated

hydrochloric acid.

Separate the organic layer, and extract the aqueous layer with dichloromethane.

Combine the organic layers, wash with water and then with a saturated sodium bicarbonate

solution.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield 4'-acetamidoheptanophenone.

Step 3: Wolff-Kishner Reduction of 4'-
Acetamidoheptanophenone
The carbonyl group of the ketone is reduced to a methylene group.

Materials:

4'-Acetamidoheptanophenone

Hydrazine hydrate

Potassium hydroxide (KOH)

Diethylene glycol

Procedure:

In a flask equipped with a reflux condenser, combine 4'-acetamidoheptanophenone,

hydrazine hydrate, and diethylene glycol.

Add potassium hydroxide pellets and heat the mixture to reflux.

Continue refluxing until the reaction is complete (monitored by TLC).

Cool the reaction mixture and add water.

Extract the product with a suitable organic solvent (e.g., ether or ethyl acetate).

Wash the combined organic extracts with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Step 4: Deprotection of the Acetamido Group
The protecting acetyl group is removed to yield the final product, 4-Heptylaniline.
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Materials:

Product from Step 3

Hydrochloric acid (concentrated)

Sodium hydroxide (aqueous solution)

Procedure:

Reflux the product from the previous step in an excess of concentrated hydrochloric acid.

After the reaction is complete (monitored by TLC), cool the mixture and neutralize with a

concentrated sodium hydroxide solution.

Extract the product with an organic solvent.

Wash the combined organic layers with water and brine.

Dry the organic layer, filter, and concentrate under reduced pressure.

The crude 4-Heptylaniline can be further purified by vacuum distillation.
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Synthesis Workflow for 4-Heptylaniline

Aniline

Acetanilide

Acetylation
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Deprotection
(Acid Hydrolysis)
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Conceptual Design of a Chemical Probe
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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